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Compound of Interest

Compound Name: 3-(Bromomethyl)benzonitrile

Cat. No.: B105621

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 3-
(Bromomethyl)benzonitrile, a key intermediate in the synthesis of various pharmaceutical
compounds. This document outlines its melting and boiling points, supported by standard
experimental protocols for their determination.

Core Physicochemical Data

The physical properties of 3-(Bromomethyl)benzonitrile (CAS No. 28188-41-2) are critical for
its handling, reaction setup, and purification. The following table summarizes its key
guantitative data.
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Property Value Source(s)
Chemical Identifiers

CAS Number 28188-41-2 [11[2131415106][7]
Molecular Formula CsHsBrN [21[31[4]
Molecular Weight 196.04 g/mol [11[4151181
Synonyms o-Bromo-m-tolunitrile, 3- 7]

Cyanobenzyl bromide

Physical Properties

Melting Point 90-96.5°C [11[2][3][5]16]
93-96°C [115](6]

90-93°C [2]

90.5 - 96.5 °C [3]

97 °C [9]

Boiling Point 130 °C at 4 torr [2][9]
Appearance White to cream crystals or 3]

powder

Experimental Protocols

The following sections detail the standard laboratory methodologies for determining the melting

and boiling points of a solid organic compound like 3-(Bromomethyl)benzonitrile.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a key indicator of its purity.[1][10] Pure compounds

typically exhibit a sharp melting range of 0.5-1.0°C, whereas impurities tend to depress and

broaden the melting range.[1][10] The capillary method is the most common technique for this

determination.[3][7]

Apparatus:

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.westlab.com/blog/measuring-melting-point
https://en.wikipedia.org/wiki/Thiele_tube
https://www.jk-sci.com/blogs/resource-center/method-for-determining-capillary-melting-point
https://grokipedia.com/page/Thiele_tube
https://www.mt.com/us/en/home/applications/Application_Browse_Laboratory_Analytics/Thermal_Values/melting-point-determination.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.westlab.com/blog/measuring-melting-point
https://en.wikipedia.org/wiki/Thiele_tube
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://en.wikipedia.org/wiki/Thiele_tube
https://www.jk-sci.com/blogs/resource-center/method-for-determining-capillary-melting-point
https://www.youtube.com/watch?v=5_ae28IcMQo
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://en.wikipedia.org/wiki/Thiele_tube
https://www.mt.com/us/en/home/applications/Application_Browse_Laboratory_Analytics/Thermal_Values/melting-point-determination.html
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.westlab.com/blog/measuring-melting-point
https://www.jk-sci.com/blogs/resource-center/method-for-determining-capillary-melting-point
https://grokipedia.com/page/Thiele_tube
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.jk-sci.com/blogs/resource-center/method-for-determining-capillary-melting-point
https://grokipedia.com/page/Thiele_tube
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.westlab.com/blog/measuring-melting-point
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.westlab.com/blog/measuring-melting-point
https://www.benchchem.com/product/b105621?utm_src=pdf-body
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.westlab.com/blog/measuring-melting-point
https://www.mt.com/us/en/home/applications/Application_Browse_Laboratory_Analytics/Thermal_Values/melting-point-determination.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Melting point apparatus (e.g., Mel-Temp or similar digital device) or a Thiele tube setup.[1]

Glass capillary tubes (sealed at one end).[1]

Mortar and pestle.

Thermometer (calibrated).

Heating medium (mineral oil or silicone oil for Thiele tube).[3][6]
Procedure:

o Sample Preparation: Ensure the 3-(Bromomethyl)benzonitrile sample is completely dry
and finely powdered.[3][11] If necessary, crush the crystals using a mortar and pestle.

o Loading the Capillary Tube: Press the open end of a capillary tube into the powdered
sample, loading it to a height of 2-3 mm.[5][11] Invert the tube and tap it gently on a hard
surface to compact the sample at the sealed end.[5][11]

« Initial Rapid Determination (Optional): To save time, a preliminary determination can be
performed by heating the sample rapidly to find an approximate melting point.[1][10] A fresh
sample must be used for the accurate determination.

e Accurate Determination:

o Using a Melting Point Apparatus: Place the capillary tube into the apparatus.[3] Heat the
block until the temperature is about 15°C below the expected melting point.[5] Then,
reduce the heating rate to 1-2°C per minute to ensure thermal equilibrium between the
sample, heating block, and thermometer.[5][10]

o Using a Thiele Tube: Attach the capillary tube to a thermometer using a rubber band,
aligning the sample with the thermometer bulb.[1][4] Immerse this assembly in the Thiele
tube's oil bath, ensuring the rubber band is above the oil level.[1] Gently heat the side arm
of the Thiele tube with a small flame to induce convection currents that ensure uniform
heating.[1][4]
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» Observation and Recording: Record the temperature at which the first drop of liquid appears
(onset of melting) and the temperature at which the entire sample becomes a clear liquid
(completion of melting).[1][4][11] This range is the melting point.

Boiling Point Determination (Thiele Tube Micro Method)

For determining the boiling point of small quantities of a substance, or when the boiling point is
high and requires reduced pressure, the micro boiling point method using a Thiele tube is
suitable.

Apparatus:

Thiele tube.

Small test tube (fusion tube).

Capillary tube (sealed at one end).

Thermometer.

Heating medium (e.g., mineral oil).

Procedure:

Sample Preparation: Place a small amount (less than 1 mL) of the liquid sample into the
small test tube.[2]

o Assembly: Place a capillary tube, with its sealed end pointing up, into the sample in the test
tube.[2][9]

e Apparatus Setup: Attach the test tube to a thermometer with a rubber band and place the
entire assembly into the Thiele tube filled with oil.[2][9] The sample should be positioned
near the middle of the oil bath for even heating.[2]

o Heating: Gently and continuously heat the side arm of the Thiele tube.[2] As the temperature
rises, air trapped in the capillary tube will expand and exit as a slow stream of bubbles.
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o Observation: Continue heating until a vigorous and continuous stream of bubbles emerges
from the open end of the capillary tube.[2] This indicates that the vapor pressure of the
sample has overcome the atmospheric pressure.

e Recording the Boiling Point: Remove the heat source and allow the apparatus to cool slowly.
[2] The boiling point is the temperature at which the stream of bubbles stops and the liquid is
drawn back into the capillary tube.[2][9][12] This is the point where the external pressure
equals the vapor pressure of the substance.

Workflow and Data Relationships

The following diagram illustrates the logical workflow for the physicochemical characterization
of a chemical intermediate like 3-(Bromomethyl)benzonitrile, from initial synthesis to final
purity assessment.
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Caption: Workflow for Synthesis and Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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